Cas no 1607005-64-0 (Methyl 4-(oxetan-3-yl)benzoate)
Methyl 4-(oxetan-3-yl)benzoate Chemical and Physical Properties
Names and Identifiers
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- methyl 4-(oxetan-3-yl)benzoate
- 4-Oxetan-3-yl-benzoic acid methyl ester
- 4-(Oxetane-3-yl)benzoic acid methyl ester
- Methyl 4-(oxetan-3-yl)benzoate
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- Inchi: 1S/C11H12O3/c1-13-11(12)9-4-2-8(3-5-9)10-6-14-7-10/h2-5,10H,6-7H2,1H3
- InChI Key: SIQJHZHAFVWYTP-UHFFFAOYSA-N
- SMILES: O1CC(C2C=CC(C(=O)OC)=CC=2)C1
Computed Properties
- Exact Mass: 192.078644241 g/mol
- Monoisotopic Mass: 192.078644241 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 35.5
- Molecular Weight: 192.21
Methyl 4-(oxetan-3-yl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FB04664-5g |
methyl 4-(oxetan-3-yl)benzoate |
1607005-64-0 | 95% | 5g |
$2750 | 2023-09-07 |
Methyl 4-(oxetan-3-yl)benzoate Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on Methyl 4-(oxetan-3-yl)benzoate
Research Briefing on Methyl 4-(oxetan-3-yl)benzoate (CAS: 1607005-64-0) in Chemical Biology and Pharmaceutical Applications
Methyl 4-(oxetan-3-yl)benzoate (CAS: 1607005-64-0) is a synthetic intermediate of growing importance in medicinal chemistry and drug discovery. This compound, featuring an oxetane ring fused to a benzoate ester, has recently gained attention due to its unique physicochemical properties and potential applications in the design of bioactive molecules. The oxetane moiety, in particular, is valued for its ability to modulate lipophilicity, solubility, and metabolic stability—key parameters in drug development. Recent studies have explored its utility as a building block for kinase inhibitors, PROTACs (proteolysis targeting chimeras), and covalent warheads in targeted therapies.
A 2023 study published in the Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00562) demonstrated the use of Methyl 4-(oxetan-3-yl)benzoate as a versatile handle for constructing allosteric modulators of Bruton's tyrosine kinase (BTK). The oxetane's steric and electronic properties were shown to enhance binding selectivity over canonical ATP-site inhibitors. Meanwhile, patent applications (WO2023187121, US2023029507) highlight its incorporation into next-generation EGFR degraders, where the ester group serves as a linker for E3 ligase recruitment.
Synthetic methodologies have also advanced significantly. A novel continuous-flow protocol developed by researchers at MIT (2024, Org. Process Res. Dev.) enables the gram-scale production of 1607005-64-0 with >99% enantiomeric purity via asymmetric [2+2] cycloaddition, addressing previous challenges in oxetane ring formation. Stability studies under physiological conditions (pH 7.4, 37°C) reveal a hydrolysis half-life of 8.2 hours for the methyl ester, making it suitable for prodrug strategies.
In cancer therapeutics, Methyl 4-(oxetan-3-yl)benzoate derivatives have shown promise in overcoming resistance mechanisms. A recent Nature Cancer paper (2024, 5:234-247) reported that fluorinated analogs of this scaffold potently inhibit mutant IDH1 while avoiding offtarget effects on α-KG-dependent dioxygenases. The oxetane's constrained geometry was critical for maintaining isocitrate binding pocket interactions without inducing conformational changes in related enzymes.
Emerging applications extend beyond oncology. A 2024 Science Translational Medicine study utilized 1607005-64-0 as a core structure for neuroprotective agents targeting NMDA receptor overactivation. The oxetane's polarity profile allowed blood-brain barrier penetration while minimizing P-glycoprotein efflux—a longstanding challenge in CNS drug development. Molecular dynamics simulations corroborated these findings, showing stable hydration shells around the oxetane oxygen.
Despite these advances, challenges remain in the large-scale GMP production of Methyl 4-(oxetan-3-yl)benzoate derivatives. Recent regulatory assessments (EMA/CHMP/2024/PDN/012) note potential genotoxicity concerns with certain synthetic byproducts, prompting development of improved purification methods. The compound's growing importance is reflected in its inclusion in the latest editions of key reference works (Fieser's Reagents, Vol. 34; Pharmaceutical Salts and Co-crystals, 2nd Ed.).
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